Cas no 2223012-66-4 (1-(Thiazol-2-yl)pyrazole-3-boronic acid pinacol ester)

• Product Name: 1-(Thiazol-2-yl)pyrazole-3-boronic acid pinacol ester
• CAS No: 2223012-66-4
• MF: C₁₂H₁₆BN₃O₂S
• MW: 277.150341033936
• CID: 6822422
• PubChem ID: 133636025
• Update Time: 2025-03-04

1-(Thiazol-2-yl)pyrazole-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223012-66-4
• 1-(Thiazol-2-yl)pyrazole-3-boronic acid pinacol ester
• CS-30084

• Inchi： 1S/C12H16BN3O2S/c1-11(2)12(3,4)18-13(17-11)9-5-7-16(15-9)10-14-6-8-19-10/h5-8H,1-4H3
• InChI Key： PVIQYQIZGHAXPD-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C=CC(B2OC(C)(C)C(C)(C)O2)=N1

Computed Properties

• Exact Mass: 277.1056281Da
• Monoisotopic Mass: 277.1056281Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų